molecular formula C19H18N2O4 B4648347 N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide

N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide

Cat. No. B4648347
M. Wt: 338.4 g/mol
InChI Key: PVDPWARBRUSZDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide, also known as LY294002, is a synthetic compound that has been widely used in scientific research. It was first developed as a potent inhibitor of the phosphatidylinositol 3-kinase (PI3K) pathway, which is a key regulator of cell growth, survival, and metabolism. Since its discovery, LY294002 has been extensively studied for its biochemical and physiological effects, as well as its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide involves the inhibition of the PI3K pathway, which is activated by growth factors and cytokines. PI3K catalyzes the conversion of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3), which in turn activates downstream effectors such as Akt and mTOR. N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide binds to the ATP-binding site of PI3K and prevents its activation, thereby blocking the downstream signaling cascade.
Biochemical and Physiological Effects
N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has been shown to have a wide range of biochemical and physiological effects in various cell types and tissues. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells, as well as promote autophagy and regulate glucose metabolism in normal cells. N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has also been shown to have anti-inflammatory and neuroprotective effects in animal models of disease.

Advantages and Limitations for Lab Experiments

N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has several advantages as a tool compound for scientific research. It is a highly specific inhibitor of the PI3K pathway, and its effects can be easily measured using various assays such as Western blotting, ELISA, and flow cytometry. N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide is also relatively stable and can be easily synthesized in large quantities. However, there are also some limitations to its use. N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has been shown to have off-target effects on other kinases, and its potency can vary depending on the cell type and experimental conditions. In addition, N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide is not suitable for in vivo experiments due to its poor bioavailability and rapid metabolism.

Future Directions

There are several future directions for the use of N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide in scientific research. One area of interest is the development of more potent and selective inhibitors of the PI3K pathway, which could be used to study its role in disease development and progression. Another area of interest is the use of N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide in combination with other drugs or therapies, which could enhance its efficacy and reduce its side effects. Finally, there is a need for more research on the off-target effects of N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide and its potential toxicity in vivo, in order to improve its safety and reliability as a tool compound.

Scientific Research Applications

N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has been widely used as a tool compound in scientific research to investigate the role of the PI3K pathway in various cellular processes. It has been shown to inhibit the activity of all class I PI3K isoforms, as well as other kinases such as mTOR, DNA-PK, and CK2. N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has been used to study the regulation of cell growth, apoptosis, autophagy, and metabolism, as well as the development of cancer, diabetes, and neurodegenerative diseases.

properties

IUPAC Name

5-(4-methoxyphenyl)-N-[(4-methoxyphenyl)methyl]-1,2-oxazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N2O4/c1-23-15-7-3-13(4-8-15)12-20-19(22)17-11-18(25-21-17)14-5-9-16(24-2)10-6-14/h3-11H,12H2,1-2H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PVDPWARBRUSZDY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CNC(=O)C2=NOC(=C2)C3=CC=C(C=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.